N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide
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Description
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide is a useful research compound. Its molecular formula is C16H10ClN3OS2 and its molecular weight is 359.85. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
A significant area of research for N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide and related compounds focuses on their synthesis and biological activity. This includes the study of their antibacterial, antifungal, and anticancer properties. For instance, Senthilkumar, Umarani, and Satheesh (2021) synthesized a compound closely related to the one , which was then screened for antibacterial and antifungal activities, as well as evaluated for anticancer activity against breast cancer cells (Senthilkumar, Umarani, & Satheesh, 2021). Similarly, Yar and Ansari (2009) synthesized a series of related compounds and evaluated their diuretic activity, with one compound showing significant potential (Yar & Ansari, 2009).
Chemical Transformations and Synthesis Methods
Other research focuses on the chemical transformations and synthesis methods of benzothiazole derivatives. For example, El’chaninov, Aleksandrov, and Stepanov (2018) explored the synthesis of 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole, demonstrating the utility of these compounds in various chemical transformations (El’chaninov, Aleksandrov, & Stepanov, 2018).
Antimicrobial and Antioxidant Activities
Research by Patel and Shaikh (2010) demonstrated the in vitro antimicrobial screening of certain compounds against various bacterial and fungal species, showcasing their potential therapeutic applications (Patel & Shaikh, 2010). Additionally, Raparla et al. (2013) synthesized and screened compounds for their antimicrobial and antioxidant activities, providing insights into the pharmacological potential of benzothiazole derivatives (Raparla, Reddy, Pradeep, Ahmed, & Sindhura, 2013).
Applications in Detection and Sensing
Research has also explored the use of benzothiazole derivatives in detection and sensing. Wang et al. (2015) synthesized coumarin benzothiazole derivatives as chemosensors for cyanide anions, demonstrating their potential in analytical chemistry (Wang, Liu, Guan, Cao, Chen, Shan, Wu, & Xu, 2015).
Properties
IUPAC Name |
N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10ClN3OS2/c1-8-6-7-9(17)13-12(8)19-16(23-13)20-14(21)15-18-10-4-2-3-5-11(10)22-15/h2-7H,1H3,(H,19,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAAKQFALLKNDOX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)Cl)SC(=N2)NC(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10ClN3OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.